2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione

• Molecular Formula: C18H17NO3
• Molecular Weight: 295.3 g/mol
• IUPAC Name: 4-(3-acetylphenyl)-2-methyl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C18H17NO3/c1-10(20)11-4-3-5-14(9-11)19-16(21)15-12-6-7-13(8-12)18(15,2)17(19)22/h3-7,9,12-13,15H,8H2,1-2H3
• InChI Key: WYGYGYHPRDKASH-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)N2C(=O)C3C4CC(C3(C2=O)C)C=C4

Description

2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is a chemical compound that belongs to the class of isoindolinones. It has gained significant attention in recent years due to its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery.

Mechanism of Action

The mechanism of action of 2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is not fully understood. However, it is believed to exert its effects by inhibiting various enzymes and signaling pathways involved in inflammation, cancer, and viral/bacterial infections.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione vary depending on the specific application. In general, it has been shown to reduce inflammation, inhibit tumor growth, and exhibit antiviral and antibacterial activity. Additionally, it has been reported to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione is its versatility in various scientific research applications. Additionally, its low toxicity profile makes it a safe and effective compound for use in lab experiments. One limitation of this compound is its relatively complex synthesis method, which may limit its accessibility for some researchers.

Future Directions

There are several future directions for research on 2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione. One potential avenue of research is to further investigate its anti-inflammatory and anti-cancer properties, with the goal of developing new therapies for these conditions. Additionally, its potential as an antiviral and antibacterial agent warrants further investigation. Finally, the development of more efficient and cost-effective synthesis methods could increase accessibility to this compound for researchers.

Synthesis Methods

The synthesis of 2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione involves the reaction of 3-acetylphenylhydrazine with methyl isocyanoacetate in the presence of a catalyst. The resulting product is then subjected to a series of chemical reactions, including cyclization and oxidation, to yield the final compound.

Scientific Research Applications

2-(3-acetylphenyl)-3a-methyl-3a,4,7,7a-tetrahydro-1H-4,7-methanoisoindole-1,3(2H)-dione has shown promising results in various scientific research applications. It has been reported to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. Additionally, it has been shown to have potential as an antiviral and antibacterial agent.